![molecular formula C21H29NO5 B1325740 Ethyl 5-[3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl]-5-oxovalerate CAS No. 898762-61-3](/img/structure/B1325740.png)
Ethyl 5-[3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl]-5-oxovalerate
Overview
Description
“1,4-Dioxa-8-azaspiro[4.5]decane” is a heterocyclic compound . It’s also known as "4-Piperidone ethylene acetal" . It was used in the synthesis of 1,4-dioxa-8-azaspiro[4,5]deca spirocyclotriphosphazenes .
Synthesis Analysis
The synthesis of “1,4-Dioxa-8-azaspiro[4.5]decane” involves the condensation of cyclohexanone . It was also used in the synthesis of 1,4-dioxa-8-azaspiro[4,5]deca spirocyclotriphosphazenes .Molecular Structure Analysis
The empirical formula of “1,4-Dioxa-8-azaspiro[4.5]decane” is C7H13NO2 . The molecular weight is 143.18 .Physical And Chemical Properties Analysis
“1,4-Dioxa-8-azaspiro[4.5]decane” is a liquid at room temperature . It has a density of 1.117 g/mL at 20 °C . The boiling point is 108-111 °C at 26 mm Hg . The refractive index is 1.4819 .Scientific Research Applications
Chemical Synthesis and Characterization
- Ethyl 5-[3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl]-5-oxovalerate and its related compounds are utilized in chemical synthesis, notably in three-component condensation reactions to create compounds of medicinal chemistry interest, such as substituted ethyl 9-amino-10-cyano-1-oxo-3-phenyl-8-oxa-2-azaspiro[4.5]deca-3,6,9-triene-4-carboxylates (Sabitov et al., 2020).
Nonlinear Optical Materials
- The compound has been investigated for its potential in nonlinear optical devices, with studies focusing on material purification, single crystal growth, and the characterization and optical properties of these crystals. It has been demonstrated to have significant potential for application in devices like frequency doublers for laser diodes (Kagawa et al., 1994).
Antiviral and Antimicrobial Properties
- Derivatives of Ethyl 5-[3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl]-5-oxovalerate have been synthesized and evaluated for their antiviral activity against influenza A/H3N2 virus and human coronavirus 229E, with some compounds showing promising results (Apaydın et al., 2020). Additionally, other derivatives have demonstrated significant antibacterial activity in vitro against various species (Natarajan et al., 2021).
Material Purification and Water Treatment
- Compounds related to Ethyl 5-[3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl]-5-oxovalerate have been synthesized for use in material purification processes and water treatment, demonstrating substantial sorbent capabilities for removing carcinogenic azo dyes and aromatic amines from solutions (Akceylan et al., 2009).
Safety And Hazards
properties
IUPAC Name |
ethyl 5-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-5-oxopentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO5/c1-2-25-20(24)8-4-7-19(23)18-6-3-5-17(15-18)16-22-11-9-21(10-12-22)26-13-14-27-21/h3,5-6,15H,2,4,7-14,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJRNKEIYSNRCBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)C1=CC=CC(=C1)CN2CCC3(CC2)OCCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50643345 |
Source
|
| Record name | Ethyl 5-{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-5-oxopentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50643345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
375.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-[3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl]-5-oxovalerate | |
CAS RN |
898762-61-3 |
Source
|
| Record name | Ethyl 5-{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-5-oxopentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50643345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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